1-Benzyl-4-(4-ethoxyphenyl)pyrazine-2,3-dione

• IUPAC Name: 1-benzyl-4-(4-ethoxyphenyl)pyrazine-2,3-dione
• InChI: InChI=1S/C19H18N2O3/c1-2-24-17-10-8-16(9-11-17)21-13-12-20(18(22)19(21)23)14-15-6-4-3-5-7-15/h3-13H,2,14H2,1H3
• InChI Key: DUHDFXJXRQYOKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN(C(=O)C2=O)CC3=CC=CC=C3
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

1-Benzyl-4-(4-ethoxyphenyl)pyrazine-2,3-dione is a chemical compound that belongs to the class of pyrazine derivatives. Pyrazines are important class of pharmacophores because of their versatility in pharmacological activity. They can be isolated from natural sources or produced synthetically. Many substituted pyrazines are produced naturally and are widely distributed in plants, animals, including marine organisms.

Scientific Research Applications

Green Synthesis Methods

Research into environmentally friendly synthesis methods has led to the development of "on water" protocols for the synthesis of complex heterocyclic compounds. For instance, L-Proline-catalyzed synthesis of heterocyclic ortho-quinones demonstrates the potential for efficient, green chemistry approaches in creating structurally complex molecules with high atom economy, short reaction times, and minimal environmental impact S. Rajesh, B. D. Bala, S. Perumal, J. Menéndez, 2011.

Catalysis and Domino Reactions

The use of caffeine and theophylline as homogeneous and solid base catalysts, respectively, for the synthesis of functionalized heterocyclic compounds highlights the role of readily available, non-toxic catalysts in facilitating multi-component domino reactions. These methodologies offer advantages such as operational simplicity, short reaction times, and excellent yields, indicating a potential pathway for synthesizing derivatives of 1-Benzyl-4-(4-ethoxyphenyl)pyrazine-2,3-dione under green conditions A. Abadi, M. Maghsoodlou, R. Heydari, R. Mohebat, 2016; Afshin Yazdani-Elah-Abadi, M. Maghsoodlou, R. Mohebat, R. Heydari, 2017.

Synthesis of Fluorescent Compounds

Research into the synthesis of novel fluorescent compounds, such as benzo[a]pyrano[2,3-c]phenazine derivatives, using four-component domino protocols, illustrates the potential for creating compounds with specific photophysical properties. This approach could be applied to the synthesis of fluorescent derivatives of this compound for use in biological imaging or as probes in chemical sensing P. Saluja, Ankita Chaudhary, J. Khurana, 2014.

Novel Drug Synthesis

The development of novel drugs is another critical application area. For example, a study on the synthesis and pharmacokinetic analysis of a new antiulcer drug suggests the importance of synthesizing and evaluating new compounds for therapeutic purposes. This research underscores the potential of compounds like this compound in the discovery and development of new pharmaceuticals K. Leonov, D. A. Vishenkova, V. V. Bykov, A. Bakibaev, 2019.

Mechanism of Action

Target of Action

Compounds with a similar pyrrolopyrazine scaffold have exhibited a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

It’s known that benzylic halides typically react via an sn2 pathway, while 2° and 3° benzylic halides typically react via an sn1 pathway, via the resonance stabilized carbocation .

Biochemical Pathways

Compounds with a similar pyrrolopyrazine scaffold have been shown to affect a variety of biochemical pathways, depending on their specific biological activity .

Result of Action

Compounds with a similar pyrrolopyrazine scaffold have been shown to exhibit a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .